Cas no 2227882-01-9 ((3R)-3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoic acid)

• Product Name: (3R)-3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoic acid
• CAS No: 2227882-01-9
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 5937444
• PubChem ID: 165666716
• Update Time: 2025-10-22

(3R)-3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoic acid
• EN300-1924228
• 2227882-01-9

• Inchi： 1S/C11H13BrO3/c1-6-3-8(4-7(2)11(6)12)9(13)5-10(14)15/h3-4,9,13H,5H2,1-2H3,(H,14,15)/t9-/m1/s1
• InChI Key： QVUYRGSKXHCOCV-SECBINFHSA-N
• SMILES： BrC1C(C)=CC(=CC=1C)[C@@H](CC(=O)O)O

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.5Ų

Additional information on (3R)-3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoic acid

Comprehensive Overview of (3R)-3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoic acid (CAS 2227882-01-9)

The compound (3R)-3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoic acid (CAS 2227882-01-9) is a chiral organic molecule featuring a hydroxypropanoic acid backbone substituted with a 4-bromo-3,5-dimethylphenyl group. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and fine chemical research. The (3R)-stereochemistry is particularly significant for enantioselective applications, aligning with the growing demand for chiral intermediates in drug development.

Recent trends in green chemistry and sustainable synthesis have amplified interest in compounds like (3R)-3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoic acid. Researchers are exploring its potential as a building block for biodegradable polymers or catalysts, addressing frequent search queries such as "eco-friendly chiral synthons" or "brominated aromatic acids in drug design." The 4-bromo-3,5-dimethylphenyl moiety also attracts attention due to its relevance in kinase inhibitor studies, a hot topic in oncology research.

From a synthetic perspective, the hydroxypropanoic acid segment offers versatility for further derivatization. Common modifications include esterification or amide coupling, frequently searched as "functionalization of β-hydroxy acids." The CAS 2227882-01-9 compound's crystalline nature (confirmed by XRD studies) enhances its utility in co-crystallization experiments—a technique gaining traction in pharmaceutical formulation optimization.

Analytical characterization of (3R)-3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoic acid typically involves HPLC chiral separation and NMR spectroscopy, aligning with trending searches like "chiral purity analysis methods." Its logP value (predicted at 2.8±0.5) suggests moderate lipophilicity, making it a candidate for prodrug development—another area of growing interest in medicinal chemistry forums.

The global market for such chiral building blocks is projected to expand at 6.2% CAGR (2023–2030), driven by demand for enantiopure pharmaceuticals. Suppliers of CAS 2227882-01-9 often highlight its application in asymmetric synthesis and structure-activity relationship studies, responding to frequent queries about "brominated chiral acids in lead optimization."

Safety data indicates that (3R)-3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoic acid requires standard laboratory precautions. Its thermal stability (decomposition >200°C) makes it suitable for various reaction conditions, a feature often queried as "thermal properties of bromo-aromatic acids." Proper storage conditions (2–8°C under inert atmosphere) are recommended to preserve its enantiomeric purity over time.

Emerging applications include potential use in metal-organic frameworks (MOFs) due to its chelating ability, connecting to trending research on "functional linkers for porous materials." The 3,5-dimethyl substitution pattern also shows promise in ligand design for transition metal catalysts, addressing search trends like "sterically hindered aromatic ligands."

For researchers sourcing this compound, key specifications include ≥98% chemical purity and ≥99% enantiomeric excess (ee), parameters commonly searched as "quality standards for chiral intermediates." Batch-to-batch consistency is critical, especially for GMP applications in pharmaceutical development pipelines.

In summary, (3R)-3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoic acid represents a multifaceted tool for modern organic synthesis, bridging pharmaceutical innovation and materials science. Its combination of stereochemical precision, structural modularity, and derivatization potential positions it as a compound of enduring relevance in chemical research.